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Compound of Interest

Compound Name: 2-(4-oxocyclohexyl)acetic Acid

Cat. No.: B1311175 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance.

This document provides a comprehensive, step-by-step guide for the safe disposal of 2-(4-
oxocyclohexyl)acetic acid (CAS Number: 52263-23-7), ensuring the protection of personnel

and the environment.

Disclaimer: A specific Safety Data Sheet (SDS) for 2-(4-oxocyclohexyl)acetic acid was not

readily available. The following procedures are based on safety data for structurally similar

compounds, including alpha-oxocyclohexaneacetic acid and 4-oxocyclohexanecarboxylic acid,

and general principles of chemical waste management. Always consult your institution's

Environmental Health and Safety (EHS) department for specific guidelines and local

regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE).
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Personal Protective Equipment (PPE) Specifications

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection Laboratory coat.

Respiratory Protection
Use in a well-ventilated area or with a fume

hood.

Hazard Summary: Based on similar compounds, 2-(4-oxocyclohexyl)acetic acid is expected

to cause skin and eye irritation, and may cause respiratory irritation.[1]

Step-by-Step Disposal Protocol
The primary method for the disposal of 2-(4-oxocyclohexyl)acetic acid is through an

approved chemical waste management service. Do not dispose of this chemical down the drain

or in regular trash.

Containment:

Ensure the 2-(4-oxocyclohexyl)acetic acid waste is in a sealed, clearly labeled, and non-

reactive container. The original container is often the best option.

The label should include the full chemical name: "2-(4-oxocyclohexyl)acetic acid" and

the CAS number "52263-23-7". Also, include any known hazard warnings (e.g., "Irritant").

Storage Pending Disposal:

Store the waste container in a designated, well-ventilated, and secure chemical waste

storage area.

Keep it away from incompatible materials, such as strong bases and oxidizing agents.

Waste Collection:

Arrange for collection by your institution's licensed hazardous waste disposal service.

Follow their specific procedures for waste pickup requests.
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Spill Management
In the event of a small spill:

Evacuate and Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material, such as sand or vermiculite, to contain the spill.

Collect: Carefully sweep up the absorbed material and place it into a designated chemical

waste container.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: The container with the spill cleanup material should be disposed of as chemical

waste, following the protocol outlined above.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-(4-
oxocyclohexyl)acetic acid.
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Start: Have 2-(4-oxocyclohexyl)acetic
acid for disposal

Is it a spill?

Is the spill small and manageable?

Yes

Is the waste in a properly
labeled and sealed container?

No

Large Spill:
Evacuate and contact EHS immediately

No

Contain and absorb with
inert material (e.g., sand)

Yes

Collect absorbed material into a
labeled hazardous waste container

Decontaminate spill area

Store in a designated hazardous
waste storage area

Transfer to a suitable container.
Label with chemical name, CAS number,

and hazard information.

No

Yes

Arrange for pickup by a licensed
waste disposal service

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 2-(4-oxocyclohexyl)acetic acid.
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This guide provides a framework for the safe and compliant disposal of 2-(4-
oxocyclohexyl)acetic acid. Adherence to these procedures, in conjunction with your

institution's specific policies, is paramount for maintaining a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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